N-[2-(2-furyl)-1-({[2-(4-morpholinyl)ethyl]amino}carbonyl)vinyl]-3,4-dimethylbenzamide

• Molecular Formula: C22H27N3O4
• Molecular Weight: 397.5 g/mol
• IUPAC Name: N-[(Z)-1-(furan-2-yl)-3-(2-morpholin-4-ylethylamino)-3-oxoprop-1-en-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C22H27N3O4/c1-16-5-6-18(14-17(16)2)21(26)24-20(15-19-4-3-11-29-19)22(27)23-7-8-25-9-12-28-13-10-25/h3-6,11,14-15H,7-10,12-13H2,1-2H3,(H,23,27)(H,24,26)/b20-15-
• InChI Key: AJFDUWMVDSHQMZ-HKWRFOASSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)N/C(=C\C2=CC=CO2)/C(=O)NCCN3CCOCC3)C
• SMILES: CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CO2)C(=O)NCCN3CCOCC3)C

Description

N-[2-(2-furyl)-1-({[2-(4-morpholinyl)ethyl]amino}carbonyl)vinyl]-3,4-dimethylbenzamide, commonly known as FMAU, is a chemical compound that has been extensively studied for its potential applications in scientific research. FMAU is a member of the thymidine analog family and is commonly used as a molecular imaging agent for positron emission tomography (PET) imaging.

Mechanism of Action

FMAU is a thymidine analog that is taken up by cells and phosphorylated by TK1. The phosphorylated FMAU is then incorporated into DNA during DNA synthesis, where it acts as a marker for the activity of TK1. The incorporation of FMAU into DNA allows for the visualization of TK1 activity using N-[2-(2-furyl)-1-({[2-(4-morpholinyl)ethyl]amino}carbonyl)vinyl]-3,4-dimethylbenzamide imaging.
Biochemical and Physiological Effects:
FMAU has been shown to have minimal toxicity and does not appear to have any significant physiological effects. The compound is rapidly cleared from the body and does not accumulate in tissues.

Advantages and Limitations for Lab Experiments

One of the primary advantages of FMAU is its specificity for TK1 activity. This allows for the visualization of TK1 activity in vivo, which can be used to monitor the progression of diseases such as cancer. However, FMAU has some limitations for lab experiments, including limited availability and high cost.

Future Directions

There are several future directions for the use of FMAU in scientific research. One potential application is the use of FMAU in combination with other imaging agents to monitor multiple biological processes simultaneously. Additionally, FMAU could be used in the development of new cancer therapies that target TK1 activity. Finally, further research is needed to determine the potential applications of FMAU in other fields, such as neurology and cardiology.

Synthesis Methods

The synthesis of FMAU involves a multi-step process that starts with the reaction between 2-furaldehyde and 4-morpholineethanamine to form 2-(2-furyl)-1-[2-(4-morpholinyl)ethyl]amine. This intermediate is then reacted with 3,4-dimethylbenzoyl chloride to form N-[2-(2-furyl)-1-({[2-(4-morpholinyl)ethyl]amino}carbonyl)vinyl]-3,4-dimethylbenzamide.

Scientific Research Applications

FMAU has been extensively studied for its potential applications in scientific research. One of the primary uses of FMAU is as a molecular imaging agent for N-[2-(2-furyl)-1-({[2-(4-morpholinyl)ethyl]amino}carbonyl)vinyl]-3,4-dimethylbenzamide imaging. N-[2-(2-furyl)-1-({[2-(4-morpholinyl)ethyl]amino}carbonyl)vinyl]-3,4-dimethylbenzamide imaging is a non-invasive imaging technique that allows researchers to visualize and measure various biological processes in vivo. FMAU is used in N-[2-(2-furyl)-1-({[2-(4-morpholinyl)ethyl]amino}carbonyl)vinyl]-3,4-dimethylbenzamide imaging to visualize the activity of thymidine kinase 1 (TK1), an enzyme that is overexpressed in rapidly dividing cells such as cancer cells.